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Comparison / Trial
Design

Patient Group
Healing Rate (4
Weeks)

Healing
Rate (8
Weeks)

Analysis
Method

Citation

Roxatidine vs.
Ranitidine (Double-

blind, multicenter)

Roxatidine 150
mg at bedtime

73.6% 92.0% Per-
protocol

[1]

Ranitidine 300

mg at bedtime

72.2% 83.3% Per-

protocol

[1]

Early Evening vs.
Bedtime Dosing
(Double-blind,

randomized)

Roxatidine 150

mg (Early
evening: 19:00-

21:00)

78% 92% Per-

protocol

[2]

Roxatidine 150

mg (Bedtime:
22:00-00:00)

74% 95% Per-

protocol

[2]

Roxatidine vs.
Cimetidine (Double-

blind, multicenter)

Roxatidine 75
mg twice daily

>90% (combined for
gastric/duodenal)

Not
specified

Not
specified

[3]
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Comparison / Trial
Design

Patient Group
Healing Rate (4
Weeks)

Healing
Rate (8
Weeks)

Analysis
Method

Citation

Cimetidine 200
mg four times

daily

>90% (combined for
gastric/duodenal)

Not
specified

Not
specified

[3]

Detailed Experimental Protocols

The high-quality data for roxatidine comes from rigorous, randomized clinical trials. Here are the

methodologies used in the key studies cited:

Study Designs: The trials were double-blind, randomized, and controlled [2] [1] [3]. One study
also used a "double-dummy" technique to maintain blinding when comparing different dosing times

[2].
Patient Population: The studies enrolled patients with endoscopically proven active duodenal
ulcers [2] [1].
Interventions and Dosing:

The standard dose for roxatidine was 150 mg once daily [2] [1]. A dose of 75 mg twice daily
was also shown to be effective [3].

Dosing times studied included bedtime (22:00-00:00) and early evening (19:00-21:00) [2].
Endpoint Assessment: The primary endpoint for healing was endoscopically confirmed complete
ulcer healing at follow-up endoscopies, typically performed at 4 and 8 weeks [2] [1].

Pharmacological Rationale for Dosing Schedules

A supporting pharmacodynamic study investigated the rationale behind different dosing times. This trial used

a balanced incomplete-block design and involved 24-hour intragastric pH monitoring in patients with

healed duodenal ulcers [4].

The study found that while both early evening and bedtime roxatidine regimens effectively reduced 24-hour

acidity, early evening administration (19:30) provided a significantly higher mean intragastric pH

during the 20:00-00:00 period compared to both placebo and bedtime dosing. This suggests that early

evening dosing can offer better control of evening meal-stimulated acid secretion [4].
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Mechanism of Action and Trial Workflow

The diagram below illustrates the pathway from roxatidine's mechanism to its clinical effect on ulcer

healing, which was evaluated in the trials described.
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Overall Conclusion for Researchers

In summary, for researchers and drug development professionals, the clinical data positions roxatidine as an

effective H₂ receptor antagonist with a proven efficacy profile:

Proven Efficacy: Roxatidine shows healing rates equivalent to other established H2RAs like

ranitidine and cimetidine [1] [3].
Dosing Flexibility: Its efficacy is maintained with both early evening and bedtime administration,

offering dosing flexibility that can be tailored based on pharmacological data for optimal acid control
[2] [4].

Well-Tolerated: The drug demonstrated a favorable safety profile in these trials, with a low incidence
of adverse effects [1] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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